![molecular formula C29H54NO2+ B1260042 Lithocholylcholine](/img/structure/B1260042.png)
Lithocholylcholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Lithocholylcholine is a hybrid molecule that combines the steroid nucleus of lithocholic acid with the choline moiety of acetylcholine. This compound is known for its role as a muscarinic receptor antagonist, interacting with various muscarinic receptor subtypes .
Preparation Methods
Lithocholylcholine is synthesized by combining the steroid nucleus of lithocholyltaurine with the choline moiety of acetylcholine. The synthesis involves hydrolysis by acetyl-cholinesterase . The specific reaction conditions and industrial production methods are not extensively documented in the available literature.
Chemical Reactions Analysis
Lithocholylcholine undergoes several types of chemical reactions, including:
Hydrolysis: Catalyzed by acetyl-cholinesterase.
Binding Reactions: It binds to muscarinic receptors, inhibiting intracellular signaling pathways mediated by interaction with M1, M2, and M3 muscarinic receptors.
Common reagents and conditions used in these reactions include acetyl-cholinesterase and various muscarinic receptor subtypes. The major products formed from these reactions are the inhibited signaling pathways and reduced acetylcholine-induced responses .
Scientific Research Applications
Lithocholylcholine has several scientific research applications:
Pharmacology: It is used to study muscarinic receptor antagonism and its effects on intracellular signaling pathways.
Gastrointestinal Research: It has been shown to interact with muscarinic receptors on gastric chief cells, indicating potential gastrointestinal signaling functions.
Cardiovascular Research: In functional assays, this compound inhibited acetylcholine-induced relaxation of rat aortic rings, suggesting its role in cardiovascular studies.
Mechanism of Action
Lithocholylcholine exerts its effects by binding to muscarinic receptors, specifically M1, M2, and M3 subtypes. It inhibits intracellular signaling pathways mediated by these receptors, including the inhibition of acetylcholine-induced increases in inositol phosphate formation and mitogen-activated protein kinase phosphorylation . This inhibition leads to reduced acetylcholine-induced responses, such as relaxation of rat aortic rings .
Comparison with Similar Compounds
Lithocholylcholine is unique due to its hybrid structure combining lithocholic acid and acetylcholine. Similar compounds include:
Lithocholyltaurine: Another bile acid conjugate that interacts with muscarinic receptors but is less potent than this compound.
Acetylcholine: A neurotransmitter that binds to muscarinic receptors but does not have the hybrid structure of this compound.
This compound’s uniqueness lies in its higher potency and selective binding affinity for muscarinic receptors compared to similar compounds .
Properties
Molecular Formula |
C29H54NO2+ |
---|---|
Molecular Weight |
448.7 g/mol |
IUPAC Name |
[2-hydroxy-6-(3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)heptyl]-trimethylazanium |
InChI |
InChI=1S/C29H54NO2/c1-20(8-7-9-23(32)19-30(4,5)6)25-12-13-26-24-11-10-21-18-22(31)14-16-28(21,2)27(24)15-17-29(25,26)3/h20-27,31-32H,7-19H2,1-6H3/q+1 |
InChI Key |
KWEWGNPMETZMTR-UHFFFAOYSA-N |
Canonical SMILES |
CC(CCCC(C[N+](C)(C)C)O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C |
Synonyms |
lithocholylcholine |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.